3,3-dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid
Overview
Description
The compound “3,3-dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid” is a type of organic compound known as a carboxylic acid. Carboxylic acids are characterized by the presence of a carboxyl group (-COOH). In this case, the carboxyl group is attached to a butane backbone with two methyl groups at the 3rd carbon and a trifluoroethyl group at the 2nd carbon .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the carboxyl group, the trifluoroethyl group, and the dimethylbutane backbone. The trifluoroethyl group would likely add a significant amount of electronegativity to the molecule due to the presence of the highly electronegative fluorine atoms .Chemical Reactions Analysis
As a carboxylic acid, this compound would be expected to undergo reactions typical of this class of compounds. This includes reactions like decarboxylation, reduction, and esterification .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the carboxyl group would likely make it polar and capable of forming hydrogen bonds. The trifluoroethyl group could potentially increase its volatility and decrease its flammability .Scientific Research Applications
- Extraction and Preconcentration : DES-based solidification of floating organic drop-dispersive liquid-liquid microextraction employs this compound. It extracts and concentrates organophosphorus pesticides from edible oil samples .
- Thermo Data Engine (TDE) : Researchers utilize data from the Thermo Data Engine for pure compounds, binary mixtures, and chemical reactions. This compound contributes to thermodynamic property databases .
Deep Eutectic Solvents (DES)
Thermodynamic Studies
Mechanism of Action
Mode of Action
It’s known that the compound contains a carboxylic acid group, a secondary amide group, and a trifluoroacetamido group . These functional groups may interact with various biological targets, leading to changes in cellular processes.
Biochemical Pathways
It has been noted that similar compounds have been used in the decarboxylative fluoroalkylation of activated alkenes . This suggests that the compound may play a role in the modification of alkenes in biochemical pathways.
Pharmacokinetics
The compound’s predicted boiling point is 308.1±42.0 °C, and its predicted density is 1.276±0.06 g/cm3 . These properties may influence the compound’s bioavailability and pharmacokinetics.
Future Directions
The potential applications and future directions for this compound would depend on its physical and chemical properties, which could be influenced by the presence of the trifluoroethyl and carboxyl groups. It could potentially be used in the synthesis of other organic compounds, or it could have applications in industries like pharmaceuticals or materials science .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3-dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2,2-trifluoroethanol", "2-methyl-2-butene", "sodium hydride", "carbon dioxide", "methylmagnesium bromide", "acetic acid", "sodium hydroxide", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: React 2,2,2-trifluoroethanol with sodium hydride to form 2,2,2-trifluoroethyl sodium hydride.", "Step 2: Add 2-methyl-2-butene to the reaction mixture from step 1 and stir to form 2,2,2-trifluoroethyl-2-methyl-2-butene.", "Step 3: Bubble carbon dioxide through the reaction mixture from step 2 to form 3,3-dimethyl-2-(2,2,2-trifluoroethyl)butyraldehyde.", "Step 4: React the aldehyde from step 3 with methylmagnesium bromide to form 3,3-dimethyl-2-(2,2,2-trifluoroethyl)butanol.", "Step 5: Oxidize the alcohol from step 4 with acetic acid and sodium hydroxide to form 3,3-dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid.", "Step 6: Purify the product from step 5 by washing with sulfuric acid, sodium bicarbonate, and magnesium sulfate." ] } | |
CAS RN |
1546738-49-1 |
Product Name |
3,3-dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid |
Molecular Formula |
C8H13F3O2 |
Molecular Weight |
198.2 |
Purity |
95 |
Origin of Product |
United States |
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